Cas no 333767-06-9 (4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 333767-06-9
• MF: C₁₂H₁₂ClN₃OS
• MW: 281.761179924011
• MDL: MFCD01116589
• CID: 871976
• PubChem ID: 756974
• Update Time: 2026-04-29

4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 3-[(4-chlorophenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(4-chlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-Allyl-5-(4-chloro-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
• AC1LFOD0
• AC1Q7GHM
• CTK5J4569
• Oprea1_862538
• SureCN6404305
• 4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01116589
• Inchi： InChI=1S/C12H12ClN3OS/c1-2-7-16-11(14-15-12(16)18)8-17-10-5-3-9(13)4-6-10/h2-6H,1,7-8H2,(H,15,18)
• InChI Key： DGUCHXFAQSKIJN-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)COC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 281.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 78.74000
• LogP: 2.98520

4-Allyl-5-(4-chlorophenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT